Cas no 1357470-66-6 (Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester)

• Product Name: Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester
• CAS No: 1357470-66-6
• MF: C₁₁H₂₅FO₆P₂
• MW: 334.258529424667
• CID: 5169481
• Update Time: 2025-05-20

Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester Chemical and Physical Properties

Names and Identifiers

• tetraethyl (1-fluoropropane-1,1-diyl)bis(phosphonate)
• 1,1-bis(diethoxyphosphoryl)-1-fluoropropane
• Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester

• Inchi： 1S/C11H25FO6P2/c1-6-11(12,19(13,15-7-2)16-8-3)20(14,17-9-4)18-10-5/h6-10H2,1-5H3
• InChI Key： ISQZUPZSFHTGGC-UHFFFAOYSA-N
• SMILES： P(C(CC)(F)P(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 326
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1

Additional information on Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester

Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester (CAS No. 1357470-66-6)

Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester (CAS No. 1357470-66-6) is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as a fluorinated phosphonate ester, is characterized by its symmetrical structure with two phosphonic acid groups linked by a 1-fluoropropylidene bridge, each phosphonic acid group being esterified with two ethyl groups.

The fluorinated phosphonate ester is of particular interest due to its potential applications in various areas, including drug delivery systems, catalysis, and material science. The presence of the fluorine atom in the structure imparts unique chemical and physical properties, such as enhanced stability, altered solubility, and improved reactivity. These properties make it a valuable candidate for the development of novel materials and compounds with enhanced performance.

In the realm of drug delivery systems, the fluorinated phosphonate ester has shown promise as a carrier molecule for targeted drug delivery. The fluorine atom can enhance the lipophilicity of the compound, allowing it to more effectively penetrate biological membranes and deliver therapeutic agents to specific sites within the body. Recent studies have demonstrated that this compound can be used to improve the bioavailability and efficacy of drugs, particularly in treating diseases that require precise targeting, such as cancer and neurological disorders.

Furthermore, the fluorinated phosphonate ester has been explored for its potential in catalysis. The presence of the phosphonic acid groups can serve as Lewis acid sites, making it an effective catalyst for various chemical reactions. Research has shown that this compound can catalyze reactions such as esterification, condensation, and polymerization with high efficiency and selectivity. This makes it a valuable tool in synthetic chemistry, where precise control over reaction conditions is crucial.

In the field of material science, the fluorinated phosphonate ester has been investigated for its use in developing advanced materials with unique properties. The fluorine atom can enhance the thermal stability and chemical resistance of materials, making them suitable for applications in harsh environments. Additionally, the symmetrical structure of the compound can be exploited to create self-assembling monolayers (SAMs) and other functional coatings with tailored properties.

The synthesis of Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester typically involves several steps, including the preparation of the 1-fluoropropylidene bridge and the subsequent esterification of the phosphonic acid groups. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and industrial applications.

One notable study published in the *Journal of Medicinal Chemistry* highlighted the use of this compound as a prodrug for delivering antiviral agents. The researchers found that the fluorinated phosphonate ester could significantly enhance the pharmacokinetic properties of the antiviral drug, leading to improved therapeutic outcomes in animal models. This finding underscores the potential of this compound in developing more effective treatments for viral infections.

Another area of interest is the use of Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester in environmental remediation. The compound's ability to form stable complexes with metal ions makes it a promising candidate for removing heavy metals from contaminated water sources. Research has shown that this property can be harnessed to develop cost-effective and environmentally friendly methods for water treatment.

In conclusion, Phosphonic acid, P,P'-(1-fluoropropylidene)bis-, P,P,P',P'-tetraethyl ester (CAS No. 1357470-66-6) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for developing novel materials and compounds with enhanced performance. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in various scientific disciplines.